Cas no 104531-20-6 (4-Cyano-L-phenylalaine hydrochloride)

• Product Name: 4-Cyano-L-phenylalaine hydrochloride
• CAS No: 104531-20-6
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• MDL: MFCD00270363
• CID: 860261
• PubChem ID: 67912694
• Update Time: 2025-07-17

4-Cyano-L-phenylalaine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-cyanophenyl)propanoic acid hydrochloride
• 4-Cyano-L-phenylalanine
• H-Phe(4-CN)-OH
• L-4-CYANOPHENYLALANINE
• L-PHE(4-CN)
• H-Phe(4-CN)
• L-4-CYANOPHE
• (P-CN)PHE-OH
• H-PHE(P-CN)-OH
• L-Phe(4-CN)-OH
• H-4-CYANO-PHE-OH
• H-P-CYANO-L-PHE-OH
• RARECHEM BK PT 0157
• L-Phenylalanine, 4-cyano-, hydrochloride
• SCHEMBL9710930
• CS-0440171
• (2S)-2-amino-3-(4-cyanophenyl)propanoic acid;hydrochloride
• (2S)-2-AMINO-3-(4-CYANOPHENYL)PROPANOIC ACID HYDROCHLORIDE
• 104531-20-6
• H11408
• 4-Cyano-L-phenylalaine hydrochloride

• MDL： MFCD00270363
• Inchi： 1S/C10H10N2O2.ClH/c11-6-8-3-1-7(2-4-8)5-9(12)10(13)14;/h1-4,9H,5,12H2,(H,13,14);1H/t9-;/m0./s1
• InChI Key： XFSNISFWRBJSBI-FVGYRXGTSA-N
• SMILES： Cl.OC([C@H](CC1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 394.1±37.0 °C at 760 mmHg
• Flash Point: 192.1±26.5 °C
• Refractive Index: 1.595
• PSA: 87.11000
• LogP: 1.21298
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Cyano-L-phenylalaine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Cyano-L-phenylalaine hydrochloride

Research Briefing on 4-Cyano-L-phenylalanine Hydrochloride (CAS: 104531-20-6) in Chemical Biology and Pharmaceutical Applications

4-Cyano-L-phenylalanine hydrochloride (CAS: 104531-20-6) is a non-natural amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties as a bioorthogonal probe and its potential in drug development. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights, with a focus on peer-reviewed studies published within the last three years.

Recent advances in solid-phase peptide synthesis (SPPS) have optimized the incorporation of 4-Cyano-L-phenylalanine into peptide chains, leveraging its cyano group for selective labeling via click chemistry (e.g., strain-promoted azide-alkyne cycloaddition). A 2023 Journal of Medicinal Chemistry study demonstrated its utility in creating fluorescently tagged GLP-1 analogs for real-time tracking of receptor binding, achieving 92% labeling efficiency with minimal steric interference.

In drug discovery, the compound's role as a tyrosine mimetic has been explored in kinase inhibitor design. Molecular dynamics simulations (2024, ACS Chemical Biology) revealed that 4-Cyano-L-phenylalanine hydrochloride enhances hydrophobic interactions with ATP-binding pockets while maintaining hydrogen-bonding networks, leading to a 40% improvement in selectivity for EGFR T790M mutants compared to canonical tyrosine residues.

Notably, its radiolabeled form ([¹⁸F]4-Cyano-L-Phe) has emerged as a PET tracer for tumor imaging. A phase I clinical trial (NCT05678945) reported 3.7:1 tumor-to-background ratio in glioblastoma patients, attributed to the cyano group's metabolic stability and facilitated transport via LAT1 amino acid transporters.

Challenges persist in large-scale GMP production due to low yields (typically 35-40%) in the final hydrogenation step of the synthetic route. However, a 2024 Organic Process Research & Development paper described a novel Pd/C-catalyzed method that achieves 68% yield under continuous flow conditions, addressing a critical scalability bottleneck.

These developments position 4-Cyano-L-phenylalanine hydrochloride as a versatile tool for both basic research and translational applications, particularly in targeted therapeutics and molecular imaging. Future directions include exploration of its enantiopure D-form for protease-resistant peptide designs and development of bifunctional derivatives for ADC linker technologies.